N-(2-carboxyethyl)-N-phosphonomethylglycine

• CAS RN: 2440-00-8
• Molecular Formula: C6H12NO7P
• Molecular Weight: 241.14 g/mol
• IUPAC Name: 3-[carboxymethyl(phosphonomethyl)amino]propanoic acid
• InChI: InChI=1S/C6H12NO7P/c8-5(9)1-2-7(3-6(10)11)4-15(12,13)14/h1-4H2,(H,8,9)(H,10,11)(H2,12,13,14)
• InChI Key: CBHXEJUOZATVLT-UHFFFAOYSA-N
• Canonical SMILES: C(CN(CC(=O)O)CP(=O)(O)O)C(=O)O

Description

N-(2-carboxyethyl)-N-phosphonomethylglycine is a useful research compound. Its molecular formula is C6H12NO7P and its molecular weight is 241.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a three neck round bottom flask equipped with an addition funnel, a reflux condenser, and a stir bar was added 50 mL of water, 50 mL of concentrated hydrochloric acid, and 10.7 g (0.13 mol) of phosphorous acid. The solution was stirred and heated at reflux and then treated with 18.3 g (0.10 mol) of N-(2-carboxyethyl)glycine. Then 9.8 mL of a 40% (w/v) formaldehyde solution was added dropwise over 30 minutes. Heating was continued an additional 60 minutes. The solvent was then removed under reduced pressure until only a few mL remained. This was allowed to sit at 5° C. during which time a precipitate formed. This solid was filtered, washed with ethanol, and dried. The solvent was removed from the filtrate under reduced pressure. The residue was chromatographed on Dowex 50X8-400 ion exchange resin using water as the eluent. Combined with the initial precipitate, the ma3or fraction gave a total of 12.7 g (52%) of N-(2-carboxyethyl)-N-phosphonomethylglycine.